Cas no 1214358-15-2 (1-(Difluoromethyl)-3-(trifluoromethyl)benzene)

1-(Difluoromethyl)-3-(trifluoromethyl)benzene structure

1214358-15-2 structure

Product Name:1-(Difluoromethyl)-3-(trifluoromethyl)benzene

CAS No:1214358-15-2

MF:C₈H₅F₅

MW:196.117319822311

MDL:MFCD14698632

CID:1074241

PubChem ID:46311763

Update Time:2025-08-05

1-(Difluoromethyl)-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

- 1-(Difluoromethyl)-3-(trifluoromethyl)benzene
- DTXSID00673319
- MFCD14698632
- AC8297
- STL555278
- BBL101482
- AERRYTMKZDHTNF-UHFFFAOYSA-N
- 3-(Difluoromethyl)benzotrifluoride
- 1214358-15-2
- SCHEMBL22189207
- AMY17764
- AKOS005259186
- 1-(Difluoromethyl)-3-(trifluoromethyl)benzene stabilized over potassium carbonate
- SY067849
- CS-0318708
- 1-(Difluoromethyl)-3-(trifluoromethyl)benzene, AldrichCPR
- MDL： MFCD14698632
- Inchi： 1S/C8H5F5/c9-7(10)5-2-1-3-6(4-5)8(11,12)13/h1-4,7H
- InChI Key： AERRYTMKZDHTNF-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=C(C(F)F)C=1)(F)F

Computed Properties

Exact Mass: 196.03114097g/mol
Monoisotopic Mass: 196.03114097g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 0Å²

1-(Difluoromethyl)-3-(trifluoromethyl)benzene Security Information

Hazard Category Code： 36
Safety Instruction： 26
Hazardous Material Identification：
HazardClass：IRRITANT

1-(Difluoromethyl)-3-(trifluoromethyl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.	059611-1g	1-(Difluoromethyl)-3-(trifluoromethyl)benzene	1214358-15-2	95%	1g	3558CNY	2021-05-07
Alichem	A013004466-250mg	1-(Difluoromethyl)-3-(trifluoromethyl)benzene	1214358-15-2	97%	250mg	$499.20	2023-09-04
Alichem	A013004466-500mg	1-(Difluoromethyl)-3-(trifluoromethyl)benzene	1214358-15-2	97%	500mg	$855.75	2023-09-04
Alichem	A013004466-1g	1-(Difluoromethyl)-3-(trifluoromethyl)benzene	1214358-15-2	97%	1g	$1445.30	2023-09-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	059611-1g	1-(Difluoromethyl)-3-(trifluoromethyl)benzene	1214358-15-2	95%	1g	3558.0CNY	2021-07-13
Apollo Scientific	PC520713-1g	1-(Difluoromethyl)-3-(trifluoromethyl)benzene	1214358-15-2	95%	1g	£184.00	2023-09-02
Apollo Scientific	PC520713-5g	1-(Difluoromethyl)-3-(trifluoromethyl)benzene	1214358-15-2	95%	5g	£600.00	2023-09-02
Apollo Scientific	PC520713-10g	1-(Difluoromethyl)-3-(trifluoromethyl)benzene	1214358-15-2	95%	10g	£872.00	2023-09-02
eNovation Chemicals LLC	D777072-5g	1-(Difluoromethyl)-3-(trifluoromethyl)benzene	1214358-15-2	95%	5g	$650	2024-07-20
eNovation Chemicals LLC	Y1104398-5g	1-(difluoromethyl)-3-(trifluoromethyl)benzene	1214358-15-2	95%	5g	$650	2024-07-23

1-(Difluoromethyl)-3-(trifluoromethyl)benzene Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
3. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
4. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
5. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

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